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Compound of Interest

Compound Name: 2-Nitrochalcone

Cat. No.: B191979 Get Quote

For the diligent researcher, scientist, and drug development professional, the integrity of your

work extends beyond the benchtop; it encompasses the entire lifecycle of the chemicals you

handle, including their safe and compliant disposal. This guide provides an in-depth, procedural

framework for the proper disposal of 2-Nitrochalcone, ensuring the safety of laboratory

personnel, adherence to regulatory standards, and the protection of our environment. Our

focus is not just on the "how," but the critical "why" that underpins these essential safety

protocols.

Chemical Profile and Inherent Hazards of 2-
Nitrochalcone
2-Nitrochalcone (CAS No. 7473-93-0) is a solid crystalline compound, typically appearing as a

light yellow substance.[1] As a derivative of chalcone containing a nitro group on one of the

aromatic rings, it presents several hazards that directly inform its handling and disposal

procedures.

Understanding the Risks:

Irritant: 2-Nitrochalcone is a known irritant, capable of causing skin irritation (H315), serious

eye irritation (H319), and respiratory irritation (H335).[1][2][3] Direct contact must be

meticulously avoided through the use of appropriate Personal Protective Equipment (PPE).
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Reactivity of Aromatic Nitro Compounds: Aromatic nitro compounds as a class are

recognized for their potential instability.[3] They can be reactive and must be handled with

care. Incompatible materials include strong oxidizing agents.[4] Heating under certain

conditions, such as with alkaline substances, should be avoided as it can lead to dangerous

reactions or spontaneous decomposition.[3] While 2-Nitrochalcone itself is not classified as

an explosive, this general reactivity profile for the chemical class necessitates a cautious

approach to its disposal. It should be treated as a potentially reactive chemical.

Property Value Source(s)

Chemical Formula C₁₅H₁₁NO₃ [2][3]

Molecular Weight 253.25 g/mol [2][3]

Appearance Light yellow, solid crystalline [1]

Melting Point 124 - 128 °C (255.2 - 262.4 °F) [1]

GHS Hazard Statements H315, H319, H335 [2][3]

Primary Hazards
Skin, Eye, and Respiratory

Irritant
[1][2]

The Disposal Workflow: A Self-Validating System
The proper disposal of 2-Nitrochalcone is a multi-step process designed to systematically

mitigate risks. The following workflow provides a logical progression from waste generation to

final disposal, ensuring safety and compliance at each stage.
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In-Laboratory Procedures

EHS / Waste Management Procedures

Waste Generation
(e.g., unused reagent, contaminated materials)

Don Appropriate PPE
(Nitrile Gloves, Safety Goggles, Lab Coat)

Step 1

Waste Segregation
(Collect in a dedicated container)

Step 2

Select Compatible Container
(HDPE or glass with secure cap)

Step 3

Properly Label Container
('Hazardous Waste', chemical name, hazards)

Step 4

Store in Satellite Accumulation Area (SAA)
(Secure, ventilated, secondary containment)

Step 5

Schedule Waste Pickup
(Contact institutional EHS)

Step 6

Transport to Central Accumulation Area (CAA)

Step 7

Final Disposal by Licensed Vendor
(High-Temperature Incineration)

Step 8

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Nitrochalcone.
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Detailed Experimental Protocol for Disposal
This protocol provides step-by-step instructions for the safe handling and disposal of 2-
Nitrochalcone waste.

Part A: In-Laboratory Waste Collection and Storage
Causality: The primary objective within the lab is to safely contain the waste at its point of

generation, preventing accidental exposure and ensuring it is clearly identified for professional

disposal.

Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing

appropriate PPE. This includes, at a minimum:

Nitrile rubber gloves.[1]

Chemical safety goggles or a face shield.[5]

A properly fastened lab coat.

Waste Segregation:

Crucial Step: Do not mix 2-Nitrochalcone waste with other waste streams, especially

strong oxidizing agents, acids, or bases.[4][6] Mixing can lead to unforeseen and

dangerous chemical reactions.

Collect all solid 2-Nitrochalcone waste (e.g., expired reagent, contaminated weighing

paper) and contaminated disposable labware (e.g., pipette tips) in a dedicated waste

container.

Container Selection:

Use a container made of a compatible material, such as High-Density Polyethylene

(HDPE) or a glass bottle with a screw cap.[6] The container must be in good condition,

with no cracks or signs of deterioration.

Ensure the container has a secure, leak-proof cap.[6]
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Hazardous Waste Labeling:

Immediately label the waste container. The label must include:

The words "Hazardous Waste".[7]

The full chemical name: "2-Nitrochalcone".

A clear indication of the hazards (e.g., "Irritant," "Reactive").[7]

The date when the first piece of waste was added to the container.

The name of the principal investigator or laboratory of origin.

Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated SAA.[6]

The SAA must be at or near the point of waste generation and under the control of the

laboratory personnel.[8]

The storage area should be well-ventilated, away from heat sources, and ideally have

secondary containment to capture any potential leaks.[9]

Part B: Institutional Disposal Procedures
Causality: Once safely containerized, the waste must be transferred to the care of trained

professionals who can manage its final disposal in compliance with federal and local

regulations. In-laboratory treatment (e.g., chemical neutralization) of reactive substances like

nitroaromatics is not recommended as it can be hazardous and may constitute illegal treatment

of waste.[6][7]

Scheduling Waste Pickup:

Once the waste container is full, or if it has been in the SAA for an extended period

(typically not to exceed one year for partially filled containers), contact your institution's

Environmental Health and Safety (EHS) department to schedule a waste pickup.[6]
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Provide the EHS staff with accurate information about the waste stream.

Hazardous Waste Classification:

Your EHS department will make the final determination of the appropriate EPA hazardous

waste codes. Based on its properties, 2-Nitrochalcone waste is likely to be classified

under:

D003 for Reactivity: This code applies to wastes that are unstable or can undergo

violent change.[10][11] Given the nature of aromatic nitro compounds, this is a plausible

classification.

D001 for Ignitability may apply if the waste is mixed with flammable solvents.

While not from a common industrial process, specific "K-list" wastes like K025 (distillation

bottoms from the production of nitrobenzene) highlight the EPA's concern with waste from

nitro-aromatic compound manufacturing.[12][13]

Final Disposal Method: High-Temperature Incineration:

The universally accepted and most effective disposal method for 2-Nitrochalcone and

other organic hazardous wastes is high-temperature incineration.[14][15]

Why Incineration? This method uses controlled, high-temperature combustion (often

exceeding 1,600°F or 870°C) to break down the organic molecules into simpler, less

harmful components like carbon dioxide and water.[16][17] This process ensures the

complete destruction of the hazardous compound, achieving a destruction and removal

efficiency of at least 99.99% as required by the EPA.[16]

This process is managed by a licensed hazardous waste disposal facility, ensuring that the

entire operation, including the treatment of off-gases, is performed in a safe and

environmentally compliant manner.[18]

Spill Management Protocol
In the event of a spill, immediate and correct action is vital to mitigate exposure and

contamination.
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Spill Occurs

Evacuate & Alert
(Notify personnel in the immediate area)

Don Additional PPE
(As required, e.g., respirator for large spills)

Contain the Spill
(Use inert absorbent like sand or vermiculite)

Collect Absorbed Material
(Sweep into a designated waste container)

Decontaminate the Area
(Wipe with a suitable solvent, then soap and water)

Dispose of all materials as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.

Methodology for Spill Cleanup:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

of the spill.
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Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

PPE: Don appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat. For significant spills of fine powder where dust is airborne, respiratory protection may

be necessary.

Containment: Use an inert absorbent material such as vermiculite, sand, or dry earth to

cover and contain the spill. Do not use combustible materials like paper towels to absorb the

chemical directly.

Collection: Carefully sweep or scoop the absorbed material into a clearly labeled, sealable

hazardous waste container. Avoid creating dust.

Decontamination: Clean the spill area with a cloth dampened with a suitable solvent (like

acetone or ethanol), followed by a thorough wash with soap and water. All cleaning materials

must also be disposed of as hazardous waste.

Disposal: The container with the collected spill debris must be labeled and disposed of as

hazardous waste, following the procedures outlined in Section 3.

By adhering to this comprehensive guide, you build a culture of safety that validates itself at

every step, ensuring that the disposal of 2-Nitrochalcone is handled with the scientific rigor it

demands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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